Cas no 1805526-03-7 (4-(Difluoromethyl)-5-fluoro-2-methylpyridine-3-acetonitrile)

• Product Name: 4-(Difluoromethyl)-5-fluoro-2-methylpyridine-3-acetonitrile
• CAS No: 1805526-03-7
• MF: C₉H₇F₃N₂
• MW: 200.160492181778
• CID: 4883126
• Update Time: 2025-10-28

4-(Difluoromethyl)-5-fluoro-2-methylpyridine-3-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-5-fluoro-2-methylpyridine-3-acetonitrile

• Inchi： 1S/C9H7F3N2/c1-5-6(2-3-13)8(9(11)12)7(10)4-14-5/h4,9H,2H2,1H3
• InChI Key： ULERHGCCAGOZGP-UHFFFAOYSA-N
• SMILES： FC1=CN=C(C)C(CC#N)=C1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 236
• XLogP3: 1.6
• Topological Polar Surface Area: 36.7

Additional information on 4-(Difluoromethyl)-5-fluoro-2-methylpyridine-3-acetonitrile

4-(Difluoromethyl)-5-fluoro-2-methylpyridine-3-acetonitrile: A Comprehensive Overview

4-(Difluoromethyl)-5-fluoro-2-methylpyridine-3-acetonitrile (CAS No. 1805526-03-7) is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, agrochemistry, and materials science. This compound is characterized by its unique structure, which includes a pyridine ring substituted with a difluoromethyl group, a fluoro group, and an acetonitrile moiety. The combination of these functional groups imparts distinctive chemical properties, making it a valuable molecule for various applications.

The synthesis of 4-(Difluoromethyl)-5-fluoro-2-methylpyridine-3-acetonitrile involves advanced organic synthesis techniques, including multi-component reactions and catalytic processes. Recent studies have focused on optimizing the synthesis pathways to enhance yield and reduce environmental impact. For instance, researchers have explored the use of transition metal catalysts to facilitate the formation of the pyridine ring and subsequent functionalization. These advancements have not only improved the scalability of the synthesis but also opened new avenues for exploring similar compounds with diverse substituents.

One of the most promising applications of this compound lies in its potential as a lead molecule in drug discovery. The presence of fluorinated groups is particularly advantageous due to their ability to modulate pharmacokinetic properties such as bioavailability and metabolic stability. Recent research has demonstrated that 4-(Difluoromethyl)-5-fluoro-2-methylpyridine-3-acetonitrile exhibits potent inhibitory activity against several enzymes implicated in diseases like cancer and neurodegenerative disorders. For example, studies have shown that this compound can effectively inhibit histone deacetylases (HDACs), which are key targets in epigenetic therapy.

In addition to its medicinal applications, 4-(Difluoromethyl)-5-fluoro-2-methylpyridine-3-acetonitrile has also found utility in agrochemistry. Its ability to interact with various biological systems makes it a potential candidate for developing pesticides and herbicides with enhanced efficacy and reduced toxicity. Recent field trials have highlighted its effectiveness in controlling agricultural pests without adverse effects on non-target organisms, suggesting its potential for sustainable agriculture.

The electronic properties of 4-(Difluoromethyl)-5-fluoro-2-methylpyridine-3-acetonitrile also make it an interesting candidate for materials science applications. Its conjugated system allows for efficient electron delocalization, which is desirable in organic electronics. Researchers have explored its use as a building block for constructing advanced materials such as organic semiconductors and light-emitting diodes (OLEDs). Preliminary results indicate that this compound could contribute to the development of next-generation electronic devices with improved performance.

From an environmental perspective, understanding the fate and behavior of 4-(Difluoromethyl)-5-fluoro-2-methylpyridine-3-acetonitrile in natural systems is crucial for assessing its safety and sustainability. Recent studies have investigated its biodegradation pathways under various conditions, revealing that it undergoes rapid transformation under aerobic conditions. These findings are essential for ensuring that its use does not pose significant risks to ecosystems.

In conclusion, 4-(Difluoromethyl)-5-fluoro-2-methylpyridine-3-acetonitrile (CAS No. 1805526-03-7) is a versatile compound with multifaceted applications across diverse scientific disciplines. Its unique structure, coupled with advancements in synthesis and application development, positions it as a valuable tool for addressing pressing challenges in medicine, agriculture, and materials science. As research continues to uncover new insights into its properties and potential uses, this compound is poised to make significant contributions to scientific progress.